Cas no 59411-02-8 ((1,2-dimethylindol-3-yl)-phenylmethanone)

(1,2-dimethylindol-3-yl)-phenylmethanone structure
59411-02-8 structure
Product Name:(1,2-dimethylindol-3-yl)-phenylmethanone
CAS No:59411-02-8
MF:C17H15NO
MW:249.307104349136
CID:950106
PubChem ID:267162
Update Time:2025-04-19

(1,2-dimethylindol-3-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (1,2-dimethylindol-3-yl)-phenylmethanone
    • (1,2-dimethyl-1h-indol-3-yl)(phenyl)methanone
    • (1,2-dimethyl-indol-3-yl)-phenyl-methanone
    • 1,2-Dimethyl-3-benzoyl-indol
    • 1,2-dimethyl-3-benzoylindole
    • 3-Benzoyl-1,2-dimethylindol
    • 3-Benzoyl-1,2-dimethylindole
    • AC1L6HMA
    • AC1Q5GCF
    • AR-1A0295
    • CTK5A9918
    • HMS2886L03
    • KST-1A6377
    • NSC106282
    • CHEMBL1331449
    • NSC-106282
    • SMR000528490
    • 59411-02-8
    • MLS000737259
    • DTXSID70295921
    • Inchi: 1S/C17H15NO/c1-12-16(17(19)13-8-4-3-5-9-13)14-10-6-7-11-15(14)18(12)2/h3-11H,1-2H3
    • InChI Key: MABIPSJHBDNCKH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 249.11545
  • Monoisotopic Mass: 249.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 399.7°C at 760 mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.599
  • PSA: 22
  • LogP: 3.71770
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